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Compound of Interest

Compound Name: C.I. Direct Red 10

CAS No.: 2429-70-1

Cat. No.: B1197060

Get Quote

Executive Summary
C.I. 22145, chemically known as Acid Red 114, is a high-molecular-weight bisazo (disazo) dye

historically utilized in the textile industry but recently repurposed as a potent pharmacological

probe in neurobiology. Its structural architecture—featuring two sulfonate groups symmetrically

positioned on a hydrophobic naphthalene-bisazo backbone—mimics the charge distribution of

L-glutamate. This "glutamate isostere" property allows C.I. 22145 to function as a nanomolar-

affinity competitive inhibitor of the Vesicular Glutamate Transporter (VGLUT), the gatekeeper

protein responsible for loading glutamate into synaptic vesicles.

This guide provides a comprehensive technical analysis of C.I. 22145, moving beyond its

colorimetric properties to focus on its application as a tool for dissecting glutamatergic

neurotransmission.

Molecular Architecture & Structural Dynamics
The efficacy of C.I. 22145 as a biological probe is dictated by its specific supramolecular

assembly. Unlike simple monoazo dyes, its bisazo structure creates a rigid, planar hydrophobic

core that facilitates intercalation into protein binding pockets, while the flanking sulfonate

groups provide electrostatic anchor points.
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Core Scaffold: The molecule is built upon a 3,3'-dimethylbenzidine (o-tolidine) backbone.

This central biphenyl system provides the necessary steric bulk to span the transmembrane

channel of transporter proteins.

Chromophores: Two azo (-N=N-) linkages connect the core to naphthalene derivatives (G

acid and phenol).

Functionalization: The phenol moiety is esterified with a p-tolylsulfonyl (tosyl) group. This

bulky hydrophobic group is critical, as it enhances the dye's affinity for the hydrophobic

pockets adjacent to the glutamate binding site in VGLUT, differentiating it from smaller, less

potent inhibitors.

Synthesis Pathway Visualization
The following diagram outlines the convergent synthesis of C.I. 22145, highlighting the critical

diazo coupling steps that define its geometry.
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Figure 1: Convergent Synthesis Pathway of C.I. 22145
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[1]
Pharmacological Utility: VGLUT Inhibition[2]
The primary value of C.I. 22145 in drug development lies in its ability to block VGLUT

(SLC17A6/7/8). VGLUTs are responsible for the uptake of glutamate into synaptic vesicles, a

process driven by a proton electrochemical gradient (

).[1][2][3][4]
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Mechanism of Action: Glutamate Isostere Competition
C.I. 22145 acts as a "molecular ruler" and competitive antagonist.

Electrostatic Mimicry: The sulfonate groups (

) on the dye mimic the

- and

-carboxyl groups of L-glutamate.

Binding Site Occupancy: Homology modeling (based on the DgoT bacterial transporter)

suggests the dye binds to the cytoplasmic opening of the VGLUT channel.

Key Residue Interaction: The sulfonate groups form salt bridges with conserved arginine and

histidine residues (specifically Arg88 and His199 in VGLUT2) that normally recognize

glutamate. The hydrophobic o-tolidine core interacts with Phe219, stabilizing the blocked

conformation.

Figure 2: Competitive Inhibition of VGLUT by C.I. 22145
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Physicochemical Characterization
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For researchers utilizing C.I. 22145, verifying the purity and identity of the dye is a prerequisite

for reproducible data.

Table 1: Physicochemical Constants

Parameter Specification Notes

Chemical Formula

ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703=""

class="inline ng-star-inserted">
Disodium salt form is standard.

Molecular Weight 830.82 g/mol

High MW prevents passive

diffusion across intact cell

membranes (requires

permeabilization or vesicular

isolation).

(Visible) 510 – 520 nm
Measured in water. Deep red

color.

(UV) ~199 nm, ~280 nm Azo bond transitions.

Solubility Water: ~60 g/L (90°C)
Soluble in ethanol; insoluble in

non-polar solvents.

pKa ~1.5 (Sulfonic acids)
Highly ionized at physiological

pH (7.4).

Appearance Deep Maroon/Red Powder Hygroscopic; store desiccated.

Experimental Protocols
Protocol A: Preparation of Stock Solution (10 mM)
Rationale: C.I. 22145 is prone to aggregation at high concentrations due to

-

stacking of the diazo rings. A standardized solubilization protocol is essential.
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Weighing: Weigh 8.31 mg of C.I. 22145 powder.

Solvent: Add 1.0 mL of ultrapure water (Milli-Q) or DMSO.

Note: DMSO is preferred for long-term storage (-20°C) to prevent hydrolysis of the tosyl

ester, though water is sufficient for immediate use.

Dissolution: Vortex vigorously for 2 minutes. If particles persist, sonicate for 5 minutes at

room temperature.

Filtration: Filter through a 0.22 µm PVDF membrane to remove undissolved aggregates

which can cause false positives in scattering assays.

Quality Control: Dilute 1:1000 in PBS and verify Absorbance at 515 nm is

(depending on path length and exact extinction coefficient).

Protocol B: VGLUT Inhibition Assay (Vesicular Uptake)
Rationale: This assay measures the specific inhibition of glutamate transport into isolated

synaptic vesicles.

Materials:

Crude synaptic vesicles (LP2 fraction) from rat brain.

Assay Buffer: 0.32 M sucrose, 10 mM HEPES-KOH (pH 7.4), 4 mM KCl, 4 mM MgSO

.

Radiotracer:

.

Inhibitor: C.I. 22145 (various concentrations: 10 nM – 10 µM).

Workflow:
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Pre-incubation: Incubate 50 µg of synaptic vesicle protein with C.I. 22145 (or vehicle) in

Assay Buffer for 10 minutes on ice.

Activation: Add 2 mM ATP to generate the proton gradient (

). Incubate for 2 minutes at 30°C.

Uptake Initiation: Add 50 µM

.

Reaction: Incubate for 5–10 minutes at 30°C.

Termination: Rapid filtration through GF/C glass fiber filters (pre-soaked in 0.5% PEI to

reduce non-specific binding).

Wash: Wash filters

with ice-cold Assay Buffer containing 100 mM KCl (to collapse gradient and remove surface-
bound glutamate).

Quantification: Measure radioactivity via liquid scintillation counting.

Analysis: Plot % Uptake vs. Log[Inhibitor] to determine IC

. Expect IC

.

Safety & Toxicology (Critical)
Carcinogenicity Warning: C.I. 22145 is classified as IARC Group 2B (Possibly carcinogenic to

humans).

Metabolic Pathway: In vivo, intestinal bacteria and liver azoreductases cleave the azo bonds

(

).
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Toxic Metabolite: This cleavage releases 3,3'-dimethylbenzidine (o-tolidine), a known

carcinogen.

Handling: Always handle powder in a fume hood with N95/P100 respiratory protection. Treat

all waste as hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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